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Compound of Interest

Compound Name:
4-Formyl-2-methoxyphenyl

methanesulfonate

Cat. No.: B1333864 Get Quote

An In-depth Technical Guide to 4-Formyl-2-
methoxyphenyl methanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential applications of 4-Formyl-2-methoxyphenyl methanesulfonate. This

versatile small molecule scaffold serves as a valuable intermediate in synthetic organic

chemistry and drug discovery.

Chemical Identity and Properties
4-Formyl-2-methoxyphenyl methanesulfonate is an organic compound that features a

substituted benzene ring containing a formyl (aldehyde), a methoxy, and a methanesulfonate

(mesylate) group.

IUPAC Name: 4-formyl-2-methoxyphenyl methanesulfonate Synonym: Methanesulfonic

acid 4-formyl-2-methoxy-phenyl ester[1] CAS Number: 52200-05-2

The key physicochemical properties of this compound are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₁₀O₅S [2]

Molecular Weight 230.24 g/mol [2]

Purity Min. 95% [2]

Chemical Structure
The structure consists of a vanillin core where the phenolic hydroxyl group has been esterified

with methanesulfonyl chloride.
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Start Materials:
- Vanillin

- Methanesulfonyl Chloride
- Base (e.g., Triethylamine)

- Solvent (e.g., DCM)

Dissolve Vanillin and Base in Solvent

Cool Mixture to 0°C

Add Methanesulfonyl Chloride Dropwise

Stir and React (Allow to Warm to RT)

Quench Reaction with Water/Acid

Separate and Wash Organic Layer

Dry with Anhydrous Salt (e.g., Na₂SO₄)

Concentrate Under Reduced Pressure

Purify Crude Product
(Recrystallization or Chromatography)

Final Product:
4-Formyl-2-methoxyphenyl

methanesulfonate
 

Scaffold Molecule
(4-Formyl-2-methoxyphenyl

methanesulfonate)

Combinatorial Chemistry/
Library Synthesis

Diverse Compound Library

High-Throughput Screening (HTS)
against Biological Target

Identification of 'Hit' Compounds

Lead Optimization
(Structure-Activity Relationship Studies)

Preclinical Drug Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1333864?utm_src=pdf-custom-synthesis
http://www.chemcd.com/prospectrumCCD00324611.html
https://cymitquimica.com/products/3D-CCA20005/4-formyl-2-methoxyphenyl-methanesulfonate/
https://www.benchchem.com/product/b1333864#chemical-structure-and-iupac-name-of-4-formyl-2-methoxyphenyl-methanesulfonate
https://www.benchchem.com/product/b1333864#chemical-structure-and-iupac-name-of-4-formyl-2-methoxyphenyl-methanesulfonate
https://www.benchchem.com/product/b1333864#chemical-structure-and-iupac-name-of-4-formyl-2-methoxyphenyl-methanesulfonate
https://www.benchchem.com/product/b1333864#chemical-structure-and-iupac-name-of-4-formyl-2-methoxyphenyl-methanesulfonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

